Cas no 1805053-83-1 (Ethyl 4-(difluoromethyl)-2,3-dihydroxypyridine-5-acetate)

• Product Name: Ethyl 4-(difluoromethyl)-2,3-dihydroxypyridine-5-acetate
• CAS No: 1805053-83-1
• MF: C₁₀H₁₁F₂NO₄
• MW: 247.19545006752
• CID: 4917825
• Update Time: 2025-06-13

Ethyl 4-(difluoromethyl)-2,3-dihydroxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-2,3-dihydroxypyridine-5-acetate

• Inchi： 1S/C10H11F2NO4/c1-2-17-6(14)3-5-4-13-10(16)8(15)7(5)9(11)12/h4,9,15H,2-3H2,1H3,(H,13,16)
• InChI Key： NBCOSJBDPZSTPJ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(NC=C1CC(=O)OCC)=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 401
• XLogP3: -0.1
• Topological Polar Surface Area: 75.6

Additional information on Ethyl 4-(difluoromethyl)-2,3-dihydroxypyridine-5-acetate

Ethyl 4-(difluoromethyl)-2,3-dihydroxypyridine-5-acetate (CAS No. 1805053-83-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-(difluoromethyl)-2,3-dihydroxypyridine-5-acetate, identified by its CAS number 1805053-83-1, represents a significant compound in the realm of pharmaceutical chemistry. This intermediate has garnered considerable attention due to its versatile applications in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. The compound's unique structural features, including the presence of a difluoromethyl group and hydroxyl substituents, make it a valuable building block for medicinal chemists.

The difluoromethyl moiety is a particularly noteworthy feature of this compound. Difluoromethyl groups are widely recognized for their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties of drug candidates. In recent years, there has been a surge in research focusing on the incorporation of difluoromethyl groups into small-molecule drugs due to their demonstrated efficacy in improving drug-like properties. Ethyl 4-(difluoromethyl)-2,3-dihydroxypyridine-5-acetate exemplifies this trend, offering a synthetic route to access complex scaffolds with enhanced pharmacological potential.

Furthermore, the presence of hydroxyl groups in the pyridine ring provides additional opportunities for functionalization. Hydroxyl groups are commonly utilized in drug design for their ability to form hydrogen bonds, which can be critical for achieving optimal receptor binding. The dual functionality of Ethyl 4-(difluoromethyl)-2,3-dihydroxypyridine-5-acetate makes it a versatile intermediate that can be further modified to produce a wide array of pharmacologically active compounds.

In the context of contemporary pharmaceutical research, Ethyl 4-(difluoromethyl)-2,3-dihydroxypyridine-5-acetate has found applications in the synthesis of various therapeutic agents. For instance, it has been employed in the development of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The ability to introduce diverse substituents into the pyridine core allows for fine-tuning of biological activity, making this compound an indispensable tool in medicinal chemistry.

Recent advancements in synthetic methodologies have further highlighted the importance of Ethyl 4-(difluoromethyl)-2,3-dihydroxypyridine-5-acetate. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled chemists to construct complex molecular architectures with high precision. These methods have not only improved the efficiency of drug discovery but also expanded the synthetic possibilities for this intermediate. As a result, Ethyl 4-(difluoromethyl)-2,3-dihydroxypyridine-5-acetate continues to be a subject of intense research interest.

The compound's role in drug development extends beyond its use as an intermediate. It has also been investigated as a potential lead compound itself due to its structural motifs that are known to exhibit biological activity. For example, pyridine derivatives have shown promise in targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. The incorporation of the difluoromethyl group further enhances its potential by improving its pharmacokinetic profile.

The synthesis of Ethyl 4-(difluoromethyl)-2,3-dihydroxypyridine-5-acetate involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. Key steps typically include condensation reactions, hydroxylation processes, and protection-deprotection strategies to achieve the desired product with high yield and purity. These synthetic routes highlight the compound's significance as a cornerstone in pharmaceutical manufacturing.

As our understanding of disease mechanisms evolves, so does the demand for innovative therapeutic agents. Ethyl 4-(difluoromethyl)-2,3-dihydroxypyridine-5-acetate is poised to play a pivotal role in meeting this demand. Its unique structural features and synthetic flexibility make it an invaluable asset for researchers striving to develop next-generation drugs. By leveraging this intermediate, scientists can accelerate the discovery and development of novel treatments that address unmet medical needs.

In conclusion, Ethyl 4-(difluoromethyl)-2,3-dihydroxypyridine-5-acetate (CAS No. 1805053-83-1) stands as a testament to the power of organic chemistry in advancing pharmaceutical science. Its multifaceted applications and potential continue to drive innovation in drug design and development. As research progresses, this compound will undoubtedly remain at the forefront of efforts to create more effective and targeted therapeutic interventions.